6-Isopropyl-2-methylimidazo[1,2-b]pyridazine

• CAS No.: 570416-38-5
• Molecular Formula: C10H13N3
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 2-methyl-6-propan-2-ylimidazo[1,2-b]pyridazine
• InChI: InChI=1S/C10H13N3/c1-7(2)9-4-5-10-11-8(3)6-13(10)12-9/h4-7H,1-3H3
• InChI Key: HJBVAXYTVLBWGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=N1)C=CC(=N2)C(C)C

Description

6-Isopropyl-2-methylimidazo[1,2-b]pyridazine is a useful research compound. Its molecular formula is C10H13N3 and its molecular weight is 175.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Amino-6-isopropylpyridazine (0.41 g, 2.99 mmol) and bromoacetone (0.53 g, 3.10 mmol) were mixed with acetonitrile (5.0 ml) and heated for 6 hours under reflux. After the reaction was completed, water (20.0 ml) was poured into the reaction solution and adjusted to pH 9 with 20% aqueous sodium hydroxide solution. The reaction solution was extracted twice with ethyl acetate, and the extracts were combined, dried over anhydrous sodium sulfate and concentrated. The residues were purified by silica gel column chromatography (ethyl acetate:chloroform=1:1) to give the title compound as brown oil. The yield was 0.30 g (57.2%).